Cas no 1806819-72-6 (2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine
• CAS No: 1806819-72-6
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4851288
• Update Time: 2025-06-14

2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine

• Inchi： 1S/C9H8F2N2O2/c1-14-7-5(9(10)11)4-13-6(3-12)8(7)15-2/h4,9H,1-2H3
• InChI Key： NWNBXPLCWGVLAQ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Additional information on 2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1806819-72-6)

2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1806819-72-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its cyano and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its dimethoxy substitution pattern further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine has surged, driven by their role in developing next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in its potential to improve drug bioavailability and metabolic stability, addressing common challenges in medicinal chemistry. The compound's CAS No. 1806819-72-6 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of 2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine involves multi-step organic reactions, including halogenation, nucleophilic substitution, and cyanation. Its difluoromethyl group is a key feature, as fluorine atoms are known to modulate electronic properties and enhance binding affinity in target molecules. This aligns with the broader trend of fluorine chemistry in drug design, a hot topic in 2024 pharmaceutical trends.

Applications of this compound extend to kinase inhibitors and antiviral agents, where its pyridine core acts as a privileged scaffold. Industry experts highlight its compatibility with cross-coupling reactions, enabling rapid diversification for high-throughput screening. Such versatility makes it a staple in fragment-based drug discovery, a method gaining traction due to its efficiency in identifying lead compounds.

From an environmental perspective, 2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine is also explored for green chemistry applications. Its derivatives show promise in biodegradable agrochemicals, resonating with the global push for eco-friendly pest control. This dual utility in human health and sustainable agriculture positions it as a compound of interdisciplinary interest.

Analytical characterization of CAS No. 1806819-72-6 typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity for research use. Quality control protocols emphasize residual solvent analysis, a critical factor for GMP compliance in pharmaceutical manufacturing. These details are frequently queried by procurement specialists and synthetic chemists alike.

In summary, 2-Cyano-5-(difluoromethyl)-3,4-dimethoxypyridine represents a cutting-edge tool for modern chemistry. Its integration into AI-driven molecular design platforms and automated synthesis workflows underscores its alignment with Industry 4.0 innovations. As research continues, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.